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Compound of Interest

Compound Name: MK-0812 Succinate

Cat. No.: B609077

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information regarding the solubility and stability of the C-C
chemokine receptor type 2 (CCR2) antagonist, MK-0812 succinate, in dimethyl sulfoxide
(DMSO0). Adherence to these guidelines is crucial for maintaining the integrity of the compound
and ensuring accurate and reproducible experimental results.

Introduction

MK-0812 is a potent and selective antagonist of CCR2, a key receptor in the signaling pathway
of monocyte chemoattractant protein-1 (MCP-1 or CCL2). This pathway is implicated in various
inflammatory and autoimmune diseases. As a small molecule inhibitor, understanding its
solubility and stability in common laboratory solvents like DMSO is fundamental for its use in in
vitro and in vivo studies.

Data Presentation
Solubility of MK-0812 Succinate in DMSO

The solubility of a compound is a critical parameter for the preparation of stock solutions. It is
essential to use anhydrous DMSO and to ensure the compound is fully dissolved. Sonication
may be used to aid dissolution.
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Reported Solubility Reported Solubility

Solvent Source
(mg/mL) (mM)
MedChemExpress|[1]
DMSO > 32 54.46
[2]
DMSO 28 47.65 TargetMol

Note: The notation ">" indicates that the saturation point was not reached at the specified
concentration. It is recommended to use newly opened, anhydrous DMSO, as its hygroscopic
nature can negatively impact the solubility of compounds][1].

Stability and Storage of MK-0812 Succinate in DMSO

Proper storage of MK-0812 succinate stock solutions is vital to prevent degradation and
maintain its biological activity. Stock solutions in DMSO should be stored at low temperatures
and protected from moisture.

Storage . ]
Duration Recommendations Source

Temperature

Sealed storage, away
-80°C Up to 1 year ) TargetMol
from moisture.

Sealed storage, away =~ MedChemExpress[1]

-80°C 6 months )
from moisture. [2]

Sealed storage, away MedChemExpress|[1]
-20°C 1 month )
from moisture. [2]

Signaling Pathway of MK-0812

MK-0812 acts as an antagonist at the CCR2 receptor, a G-protein coupled receptor (GPCR).
The binding of the natural ligand, MCP-1 (CCL2), to CCR2 initiates a signaling cascade that is
crucial for monocyte chemotaxis. MK-0812 blocks this interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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